Cas no 1700502-86-8 (2-{1-[(tert-butoxy)carbonyl]-3-(methylamino)azetidin-3-yl}acetic acid)

• Product Name: 2-{1-[(tert-butoxy)carbonyl]-3-(methylamino)azetidin-3-yl}acetic acid
• CAS No: 1700502-86-8
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• MDL: MFCD31705484
• CID: 5191097
• PubChem ID: 107142067
• Update Time: 2026-03-05

2-{1-[(tert-butoxy)carbonyl]-3-(methylamino)azetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(tert-butoxy)carbonyl]-3-(methylamino)azetidin-3-yl}acetic acid
• E77379
• 1-Boc-3-(methylamino)azetidine-3-acetic Acid
• 2-(1-[(TERT-BUTOXY)CARBONYL]-3-(METHYLAMINO)AZETIDIN-3-YL)ACETIC ACID
• 2-{1-[(tert-butoxy)carbonyl]-3-(methylamino)azetidin-3-yl}aceticacid
• 1700502-86-8
• 2-{1-Boc-3-(methylamino)azetidin-3-yl}acetic Acid
• 2-[3-(methylamino)-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]acetic acid
• SY322278
• [1-(tert-butoxycarbonyl)-3-(methylamino)azetidin-3-yl]acetic acid
• PS-17126
• MFCD31705484

• MDL： MFCD31705484
• Inchi： 1S/C11H20N2O4/c1-10(2,3)17-9(16)13-6-11(7-13,12-4)5-8(14)15/h12H,5-7H2,1-4H3,(H,14,15)
• InChI Key： CDXRUFGPGZUPNB-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC1(NC)CN(C(OC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 244.14230712g/mol
• Monoisotopic Mass: 244.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives